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Compound of Interest

Compound Name: 3-Acetylthianaphthene

Cat. No.: B074777 Get Quote

An In-Depth Technical Guide to 3-Acetylthianaphthene: Structure, Synthesis, and Applications

in Drug Discovery

Abstract
This technical guide provides a comprehensive overview of 3-Acetylthianaphthene, a key

heterocyclic ketone utilized extensively in synthetic and medicinal chemistry. We will delve into

its core chemical structure, official IUPAC nomenclature, and critical physicochemical

properties. The primary focus will be on its principal synthetic route—the Friedel-Crafts

acylation of thianaphthene—elucidating the reaction mechanism and providing a detailed

experimental protocol. Furthermore, this guide explores the reactivity of the molecule and its

significant role as a versatile building block and structural motif in the development of

pharmacologically active compounds. This document is intended for researchers, chemists,

and professionals in the field of drug development who require a deep technical understanding

of this important chemical entity.

Introduction to 3-Acetylthianaphthene
3-Acetylthianaphthene, also known by its systematic name 1-(Benzo[b]thiophen-3-

yl)ethanone, is an aromatic organic compound that belongs to the family of heterocyclic

ketones. Its structure is characterized by a thianaphthene (benzo[b]thiophene) core, which

consists of a benzene ring fused to a thiophene ring, with an acetyl group substituted at the 3-

position of the thiophene ring.
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The thianaphthene scaffold is of significant interest in medicinal chemistry as it is a key

structural component in a variety of bioactive molecules and approved pharmaceutical drugs,

including raloxifene (an osteoporosis treatment), zileuton (an asthma medication), and

sertaconazole (an antifungal agent).[1] The inherent aromaticity and the presence of a sulfur

heteroatom impart unique electronic and steric properties to the molecule, making it a valuable

pharmacophore. 3-Acetylthianaphthene serves as a crucial intermediate, providing a reactive

handle for further chemical modifications to build molecular complexity and generate libraries of

compounds for drug discovery programs.

Chemical Identity and Structure
A precise understanding of the molecule's identity is fundamental for any scientific application.

IUPAC Name and Synonyms
IUPAC Name: 1-(Benzo[b]thiophen-3-yl)ethanone[2]

Common Synonyms: 3-Acetylthianaphthene, 3-Acetylbenzo[b]thiophene, 3-

Acetylthionaphthene, Methyl 3-thianaphthenyl ketone.[2][3]

CAS Number: 1128-05-8, 26168-40-1[3][4]

Chemical Structure
The structure consists of a bicyclic thianaphthene system with an acetyl group attached to the

C3 position.

Start Materials:
- Thianaphthene
- Acetyl Chloride
- AlCl₃ (Catalyst)
- DCM (Solvent)

Friedel-Crafts Acylation
(0°C to RT, Inert atm.)

Quenching
(Ice, dilute HCl)

Liquid-Liquid
Extraction (DCM)

Washing Sequence
(HCl, NaHCO₃, Brine) Drying & Solvent Removal

Purification
(Recrystallization or
Chromatography)

Final Product:
3-Acetylthianaphthene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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